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Abstract

SJ11646 is a novel, potent, and selective Proteolysis Targeting Chimera (PROTAC) designed
for the targeted degradation of Lymphocyte-specific protein tyrosine kinase (LCK). As a
dasatinib-based degrader, SJ11646 hijacks the ubiquitin-proteasome system to induce the
degradation of LCK, a key signaling protein implicated in T-cell acute lymphoblastic leukemia
(T-ALL). This document provides a comprehensive technical overview of the structure,
chemical properties, and biological activity of $311646, including detailed experimental
protocols for its synthesis and evaluation.

Chemical Structure and Properties

SJ11646 is a heterobifunctional molecule composed of a dasatinib analog for binding to LCK, a
linker, and a cereblon-binding moiety to engage the E3 ubiquitin ligase complex.[1]

Chemical Name: N-(2-Chloro-6-methylphenyl)-2-((6-(4-(3-(2-(4-(2,6-dioxopiperidin-3-
yl)phenoxy)acetamido)propyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-
carboxamide[2]
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Physicochemical Properties

Property Value Reference
Molecular Formula C36H40CIN90O5S [2]
Molecular Weight 746.28 g/mol [2]
CAS Number 2933135-82-9 [2]
Appearance Solid [1]
Purity =298% [2]
Solubility Soluble to 20 mM in DMSO [2]
Storage Store at -20°C [2]

Mechanism of Action

SJ11646 functions as a PROTAC, inducing the degradation of its target protein, LCK, through
the ubiquitin-proteasome system. The mechanism involves the formation of a ternary complex
between LCK, SJ11646, and the E3 ubiquitin ligase cereblon (CRBN). This proximity induces
the polyubiquitination of LCK, marking it for degradation by the 26S proteasome.[3] This

targeted degradation leads to a prolonged suppression of LCK signaling.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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